1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-(cyclohex-3-en-1-ylmethyl)-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C17H23N3O2/c21-20(22)17-8-6-16(7-9-17)19-12-10-18(11-13-19)14-15-4-2-1-3-5-15/h1-2,6-9,15H,3-5,10-14H2
• InChI Key: PWHSZODVBZRUQR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)CN2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol

Description

1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine (CNPP) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of piperazine derivatives and possesses unique chemical and biological properties that make it a promising candidate for drug development.

Scientific Research Applications

1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine has been extensively studied for its potential therapeutic applications in various diseases. It has shown promising results in the treatment of neurological disorders, such as Parkinson's disease, Alzheimer's disease, and depression. 1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine has also been studied for its antitumor and antiproliferative activities in cancer cells. Additionally, it has been investigated for its potential use as an antimicrobial agent against various bacterial and fungal strains.

Mechanism of Action

The exact mechanism of action of 1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine is not fully understood. However, studies have suggested that it exerts its therapeutic effects by modulating the activity of neurotransmitters, such as dopamine and serotonin, in the brain. It has also been reported to inhibit the activity of enzymes involved in the production of reactive oxygen species, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine has been shown to have various biochemical and physiological effects in animal models and cell cultures. It has been reported to increase the levels of dopamine and serotonin in the brain, which are important neurotransmitters involved in the regulation of mood, behavior, and movement. 1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine has also been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine in lab experiments is its unique chemical structure, which makes it a versatile compound for drug development. It has also been reported to have low toxicity and good pharmacokinetic properties, which make it a promising candidate for further preclinical and clinical studies. However, one of the limitations of using 1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine. One of the potential areas of research is the development of 1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine-based drugs for the treatment of neurological disorders, such as Parkinson's disease and depression. Additionally, further studies are needed to elucidate the exact mechanism of action of 1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine and its potential interactions with other drugs. Furthermore, the development of novel synthetic methods for the preparation of 1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine derivatives may lead to the discovery of more potent and selective compounds for therapeutic use.
Conclusion
In conclusion, 1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine (1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine) is a promising chemical compound that has shown potential therapeutic applications in various diseases. Its unique chemical and biological properties make it a versatile compound for drug development. Further studies are needed to elucidate its exact mechanism of action and potential therapeutic benefits.

Synthesis Methods

The synthesis of 1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine involves the reaction of 4-nitrobenzaldehyde with cyclohex-2-en-1-ylmethanamine in the presence of piperazine and acetic acid. The reaction is carried out under reflux conditions and results in the formation of 1-(3-cyclohexen-1-ylmethyl)-4-(4-nitrophenyl)piperazine as a yellow solid.